Methyl 3-oxo-3-(2-phenoxyphenyl)propanoate

Description

Methyl 3-oxo-3-(2-phenoxyphenyl)propanoate is an organic compound with the molecular formula C16H14O4 and a molecular weight of approximately 270.28 g/mol . It is a methyl ester derivative of 3-oxo-3-(2-phenoxyphenyl)propanoic acid, featuring a central propanoate structure with a keto group adjacent to a phenoxy-substituted aromatic ring. This compound is recognized for its significant applications in organic synthesis and pharmaceutical research due to its unique chemical and biological properties.

Synthesis of Methyl 3-oxo-3-(2-phenoxyphenyl)propanoate

The synthesis of Methyl 3-oxo-3-(2-phenoxyphenyl)propanoate typically involves the esterification of 3-oxo-3-(2-phenoxyphenyl)propanoic acid with methanol. This reaction is facilitated by an acid catalyst, commonly sulfuric acid, and is performed under reflux conditions to ensure complete conversion to the ester product. Industrial applications may also utilize continuous flow reactors to enhance efficiency and yield by allowing precise control over reaction parameters such as temperature, pressure, and catalyst concentration.

Applications in Research and Industry

Methyl 3-oxo-3-(2-phenoxyphenyl)propanoate serves as an intermediate in the synthesis of more complex organic molecules and is a precursor for various pharmaceutical agents. Its unique structure imparts distinct chemical and biological properties, making it valuable in scientific research and industrial applications. The compound's potential in medicinal chemistry is particularly noteworthy due to its ability to interact with biological systems in a manner that can be leveraged for therapeutic purposes.

Safety and Handling

While specific safety data for Methyl 3-oxo-3-(2-phenoxyphenyl)propanoate is limited, compounds with similar structures often require careful handling due to potential skin and eye irritation. It is advisable to follow standard laboratory safety protocols when handling this compound, including the use of protective equipment and ensuring proper ventilation.

• CAS No.: 97541-70-3
• Product Name: Methyl 3-oxo-3-(2-phenoxyphenyl)propanoate
• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol
• IUPAC Name: methyl 3-oxo-3-(2-phenoxyphenyl)propanoate
• Standard InChI: InChI=1S/C16H14O4/c1-19-16(18)11-14(17)13-9-5-6-10-15(13)20-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• Standard InChIKey: UGFFEICICOBKHD-UHFFFAOYSA-N
• SMILES: COC(=O)CC(=O)C1=CC=CC=C1OC2=CC=CC=C2
• Canonical SMILES: COC(=O)CC(=O)C1=CC=CC=C1OC2=CC=CC=C2
• PubChem Compound: 2760259
• Last Modified: Aug 16 2023